Cas no 1805491-39-7 (5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide
• CAS No: 1805491-39-7
• MF: C₆H₅F₂N₃O₅S
• MW: 269.18280673027
• CID: 4889128
• Update Time: 2025-06-15

5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide

• Inchi： 1S/C6H5F2N3O5S/c7-5(8)2-1-10-6(11(13)14)3(12)4(2)17(9,15)16/h1,5,12H,(H2,9,15,16)
• InChI Key： NNBAZPYVJKMLOD-UHFFFAOYSA-N
• SMILES： S(C1=C(C([N+](=O)[O-])=NC=C1C(F)F)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 0.4
• Topological Polar Surface Area: 148

Additional information on 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide

Introduction to 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide (CAS No. 1805491-39-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide, identified by the CAS number 1805491-39-7, represents a fascinating molecular scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique structural features, combining a nitropyridine core with both difluoromethyl and hydroxy substituents, as well as a sulfonamide functional group, endow it with a diverse array of potential biological activities. This introduction explores the compound's structural characteristics, its synthetic pathways, and its emerging applications, particularly in the context of drug discovery and therapeutic development.

The molecular structure of 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide is characterized by a pyridine ring system, which is a common motif in many biologically active molecules. The presence of a nitro group at the 2-position introduces electrophilic reactivity, making it a versatile intermediate for further functionalization. The difluoromethyl group at the 5-position is known to enhance metabolic stability and binding affinity in drug molecules, while the hydroxy group at the 3-position provides opportunities for hydrogen bonding interactions. The terminal sulfonamide moiety further contributes to solubility and bioavailability, making this compound an attractive candidate for pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable preparations of 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide. One notable approach involves multi-step organic transformations starting from commercially available pyridine derivatives. For instance, nitration followed by selective fluorination and hydroxylation, followed by sulfonamidation, provides a robust synthetic route. These methods leverage modern catalytic systems to improve yields and reduce byproduct formation, aligning with green chemistry principles. Such synthetic strategies are crucial for enabling high-throughput screening programs aimed at identifying novel bioactive derivatives.

The biological significance of 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide has been explored through several recent studies. Its scaffold has shown promise as a kinase inhibitor due to the ability of the nitro group to engage in redox interactions with target proteins. Additionally, the difluoromethyl group has been linked to improved binding affinities in protein-ligand interactions, a key factor in drug design. Preclinical studies have indicated potential activity against various kinases implicated in cancer progression, highlighting its therapeutic relevance. Furthermore, the compound's ability to modulate enzyme activity through allosteric inhibition has opened new avenues for developing treatments against inflammatory diseases.

In the realm of chemical biology, derivatives of 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide have been employed as probes to study enzyme mechanisms. The nitro group serves as an excellent handle for spin labeling or electron paramagnetic resonance (EPR) studies, allowing researchers to gain insights into protein dynamics and conformational changes upon ligand binding. These techniques have been instrumental in understanding how small molecules interact with biological targets at an atomic level. Such mechanistic insights are critical for optimizing lead compounds into viable drugs.

The sulfonamide moiety in this compound also plays a pivotal role in its pharmacological properties. Sulfonamides are well-documented bioisosters that can replace carboxylic acids or amides in drug molecules without significantly altering their biological activity. This feature makes 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide a valuable scaffold for designing molecules with enhanced solubility and reduced toxicity. Recent computational studies have predicted that sulfonamides can improve oral bioavailability by enhancing passive diffusion across cell membranes. These findings underscore the importance of sulfonamides as pharmacophores in modern drug discovery.

Another exciting application of this compound lies in its potential as an intermediate for covalent inhibitors. Covalent drug design has emerged as a powerful strategy for achieving high target specificity and prolonged duration of action. The electrophilic nature of the nitro group allows for irreversible binding to cysteine residues in target proteins, effectively "locking" them out of their native function. This approach has been successfully applied against kinases and other enzymes involved in pathogenic processes. Preliminary data suggest that derivatives of 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide exhibit potent covalent inhibition profiles, making them promising candidates for further development.

The role of fluorine atoms in medicinal chemistry cannot be overstated, and the presence of two fluorine atoms at the 5-position of this compound underscores its potential advantages over non-fluorinated analogs. Fluorine substitution is known to modulate metabolic stability by preventing oxidative degradation and enhancing binding affinity through dipole interactions with biological targets. Furthermore, fluorinated compounds often exhibit improved pharmacokinetic properties due to altered lipophilicity profiles. These attributes have led to widespread use of fluorinated drugs in clinical settings, reinforcing the rationale behind incorporating fluorine into therapeutic molecules like 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide.

Future directions for research on this compound include exploring its role in modulating immune responses. Recent studies have highlighted the importance of immune checkpoint inhibitors in cancer therapy, where small molecules can modulate T-cell activation through interactions with surface receptors or intracellular signaling pathways. The structural features of 5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide, particularly its ability to engage both hydrophobic and polar residues simultaneously, make it an ideal candidate for designing immunomodulatory agents.

In conclusion,5-(Difluoromethyl)-3-hydroxy-2-nitropyridine-4-sulfonamide (CAS No. 1805491-39-7) represents a structurally intriguing molecule with significant potential in pharmaceutical development. Its unique combination of functional groups enables diverse biological activities, while its synthetic accessibility allows for rapid exploration of novel derivatives through high-throughput screening methods。The growing body of research underscores its importance as a scaffold for kinase inhibitors、enzyme probes、and covalent drug candidates。As our understanding of molecular interactions advances，this compound is poised to play an increasingly vital role in addressing unmet medical needs。